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Compound of Interest

Compound Name: E235

Cat. No.: B15583110 Get Quote

Technical Support Center: E235 Natamycin
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the best practices for handling, storing, and utilizing E235
Natamycin powder in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What is E235 Natamycin and what is its primary mechanism of action?

A1: Natamycin (also known as pimaricin) is a naturally occurring polyene macrolide antifungal

compound produced by the fermentation of Streptomyces natalensis.[1][2] Its primary

mechanism of action involves binding specifically and irreversibly to ergosterol, a critical

component of fungal cell membranes.[3][4] Unlike some other polyene antifungals, Natamycin

inhibits fungal growth without causing membrane permeabilization, which contributes to its low

toxicity profile in mammalian cells that contain cholesterol instead of ergosterol.[4][5]

Q2: What are the recommended storage conditions for Natamycin powder and its solutions?

A2: Proper storage is crucial to maintain the stability and efficacy of Natamycin.

Powder: Store Natamycin powder in a cool, dry, and dark place, protected from light and

moisture.[1][6] The recommended temperature is typically between 2-8°C[5] or below

25°C[1]. The shelf life in unopened packaging is around 24 months.[1]
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Stock Solutions: For stock solutions prepared in solvents like DMSO, it is best to store them

in small aliquots at -20°C and protect them from light.[5] It is important to avoid repeated

freeze-thaw cycles.[4][5]

Aqueous Suspensions: Aqueous solutions (suspensions) are relatively stable for up to 14

days when stored in the dark at 4°C.[7][8]

Q3: In which solvents is Natamycin soluble?

A3: Natamycin has very low solubility in water (approximately 40-50 µg/mL).[4][7][9] It is

soluble in certain organic solvents, with dimethyl sulfoxide (DMSO) and methanol being

commonly used in laboratory settings.[5][10] Its solubility in aqueous solutions can be

enhanced by using co-solvents like methanol or by encapsulation in cyclodextrins.[7]

Q4: What personal protective equipment (PPE) should be used when handling Natamycin

powder?

A4: When handling Natamycin powder, it is important to use appropriate personal protective

equipment to ensure safety. This includes:

Eye/Face Protection: Wear tightly fitting safety goggles or glasses with side-shields.[11]

Skin Protection: Handle with gloves and wear impervious clothing.[11]

Respiratory Protection: If exposure limits are exceeded or if dust is generated, use a full-face

respirator.[11]

General Hygiene: Handle in accordance with good industrial hygiene and safety practices.

Ensure adequate ventilation.[11][12]

Data Presentation
Table 1: Solubility of Natamycin in Various Solvents
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Solvent Solubility pH Temperature Reference

Water ~30-50 µg/mL Neutral 20-25°C [7][9][13]

Methanol 0.3% - - [13]

Ethanol 40 ppm - - [13][14]

75% Aqueous

Methanol

Highest Solubility

Reported
2.0 30°C [7][10]

Dimethylformami

de (DMF) / Water

(20:80)

Forms a 1% w/v

solution
5.5 - 7.5 - [11]

Glacial Acetic

Acid
Soluble - - [1]

Table 2: Stability of Natamycin under Different Conditions
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Condition Effect on Stability Details Reference

pH Stable in a wide range

Very stable between

pH 4 and 7. Less

stable below pH 3 and

above pH 9.

[9][15]

Light (UV/Fluorescent) Degradation

An aqueous solution

(20 mg/L) was

completely degraded

after 24 hours of

exposure to 1000 lx

fluorescent light at

4°C.

[7]

Temperature (Powder)
Stable at room temp

for years

Can withstand heating

up to 100°C for

several hours with

minimal degradation.

Complete inactivation

observed at 121°C for

30 minutes.

[7][15]

Temperature

(Aqueous)

Stable at 50°C for

days

A neutral aqueous

suspension can

tolerate 50°C for

several days and

boiling for a short

time.

[15]

Oxidants (e.g., H₂O₂) Degradation

A 50 ppm solution

showed 24.13%

degradation after 4

hours of exposure to

hydrogen peroxide.

[7]

Experimental Protocols
Protocol 1: Preparation of a Natamycin Stock Solution
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This protocol describes the preparation of a 10 mg/mL stock solution of Natamycin in DMSO,

commonly used for cell culture and antifungal assays.

Materials:

Natamycin powder (E235)

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or vials

Calibrated scale and appropriate weighing tools

Vortex mixer

Procedure:

1. Under sterile conditions (e.g., in a laminar flow hood), weigh the desired amount of

Natamycin powder.

2. Calculate the required volume of DMSO to achieve a final concentration of 10 mg/mL. For

example, for 10 mg of Natamycin, add 1 mL of DMSO.

3. Add the DMSO to the vial containing the Natamycin powder.

4. Vortex the solution thoroughly until the powder is fully dissolved. Gentle warming in a 37°C

water bath may aid dissolution, but avoid overheating.

5. Once dissolved, filter-sterilize the stock solution using a 0.22 µm syringe filter if required

for your application (e.g., cell culture).

6. Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

to prevent contamination and minimize freeze-thaw cycles.

7. Store the aliquots at -20°C, protected from light.[5]
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Protocol 2: Antifungal Susceptibility Testing (Agar
Diffusion Assay)
This protocol provides a general method for assessing the antifungal activity of Natamycin

against a specific fungal strain.

Materials:

Fungal strain of interest

Appropriate agar medium (e.g., Sabouraud Dextrose Agar)

Sterile Petri dishes

Natamycin stock solution (prepared as in Protocol 1)

Sterile paper discs (6 mm diameter)

Sterile swabs

Incubator

Procedure:

1. Prepare Inoculum: Grow the fungal strain in a suitable liquid medium. Adjust the

concentration of the fungal spore suspension to a standardized level (e.g., using a

spectrophotometer or hemocytometer).

2. Inoculate Plates: Dip a sterile swab into the fungal suspension and spread it evenly over

the entire surface of the agar plate to create a lawn of growth.

3. Apply Discs: Aseptically place sterile paper discs onto the surface of the inoculated agar

plates.

4. Add Natamycin: Pipette a known volume (e.g., 10 µL) of the Natamycin stock solution (or

a dilution thereof) onto a disc. Use a solvent control (e.g., DMSO) on a separate disc.
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5. Incubation: Incubate the plates at a suitable temperature for fungal growth (e.g., 25-30°C)

for a specified period (e.g., 24-72 hours).

6. Measurement: After incubation, measure the diameter of the clear zone of inhibition

around the Natamycin disc where no fungal growth is observed. A larger diameter

indicates greater antifungal activity.[16]

Troubleshooting Guides
Problem 1: Inconsistent or No Antifungal Activity Observed in Experiments.

This is a common issue that can arise from several factors related to the compound's stability

and handling.
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Inconsistent or No
Antifungal Activity

Was the Natamycin solution
prepared fresh?

How was the stock
solution stored?

Yes

Degradation likely.
Prepare a fresh solution

from powder.

No

Did the powder fully
dissolve during preparation?

Correctly
(-20°C, dark)

Degradation due to light/
temp. Use a new aliquot

stored at -20°C in the dark.

Improperly
(e.g., room temp, light)

Is the experimental
medium pH between 4-7?

Yes

Inaccurate concentration.
Ensure complete dissolution

(vortex/gentle warming).

No

Natamycin activity is pH-dependent.
Adjust or verify media pH.

No

Click to download full resolution via product page

Caption: Troubleshooting flowchart for inconsistent Natamycin activity.

Problem 2: High Variability in Minimum Inhibitory Concentration (MIC) Assays.
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Variability in MIC values can invalidate results and make data interpretation difficult.

High Variability in MIC Results

Is the fungal inoculum
density standardized?

Was the Natamycin stock
fully dissolved before dilution?

Yes

Inconsistent inoculum leads to
variable MICs. Standardize using

a spectrophotometer or hemocytometer.

No

Are positive/negative
controls performing as expected?

Yes

Inaccurate serial dilutions.
Ensure complete dissolution of

stock before use.

No

Assay setup is flawed.
Troubleshoot controls: check inoculum

viability and media preparation.

No

If issues persist, consider
biological variability of the

fungal strain.

Yes

Click to download full resolution via product page

Caption: Decision tree for troubleshooting variable MIC results.

Problem 3: Fungal Contamination Persists in Cell Culture Despite Using Natamycin.
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This could be due to insufficient concentration, degradation, or the presence of a resistant

fungal strain.

Verify Concentration: Ensure the final concentration in the culture medium is appropriate

(e.g., a starting point of 5 µg/mL can be tested).[5]

Check for Degradation: Natamycin is sensitive to light. Ensure culture flasks and plates are

kept in the dark as much as possible (e.g., in the incubator).[5] Prepare fresh Natamycin-

containing medium every 3-4 days.[5]

Rule out Bacterial Contamination: Natamycin has no effect on bacteria.[9] Confirm the

identity of the contaminant. If it is bacterial, a suitable antibiotic will be needed.

Consider Resistance: While rare, some fungal strains may exhibit resistance. If

contamination persists, consider testing a higher concentration of Natamycin or using a

different antifungal agent.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Natamycin (E235) | Natural Antifungal Preservative | Food-Grade Supplier [cn-
polylysine.com]

2. Food raw material,food preservatives,Natamycin,Nisin, Polylysine, [en.fredabiotech.com]

3. benchchem.com [benchchem.com]

4. benchchem.com [benchchem.com]

5. benchchem.com [benchchem.com]

6. Pure Preservatives Food Grade Natamycin E 235 50% Purity from China manufacturer -
Polifar [polifar.com]

7. Natamycin: a natural preservative for food applications—a review - PMC
[pmc.ncbi.nlm.nih.gov]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Using_Natamycin_to_Prevent_Fungal_Contamination_in_Primary_Cell_Lines.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Using_Natamycin_to_Prevent_Fungal_Contamination_in_Primary_Cell_Lines.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Using_Natamycin_to_Prevent_Fungal_Contamination_in_Primary_Cell_Lines.pdf
https://www.foodsweeteners.com/natamycin-e235/
https://www.benchchem.com/pdf/Troubleshooting_inconsistent_results_in_Natamycin_antifungal_assays.pdf
https://www.benchchem.com/product/b15583110?utm_src=pdf-custom-synthesis
https://www.cn-polylysine.com/products/natural-antimicrobial/natamycin.html
https://www.cn-polylysine.com/products/natural-antimicrobial/natamycin.html
https://en.fredabiotech.com/products/food_additives/natamycin/natamycin48410.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Studying_Natamycin_s_Effect_on_Fungal_Biofilms.pdf
https://www.benchchem.com/pdf/Troubleshooting_inconsistent_results_in_Natamycin_antifungal_assays.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Using_Natamycin_to_Prevent_Fungal_Contamination_in_Primary_Cell_Lines.pdf
https://www.polifar.com/50-95-FDA-Approved-E235-Natamycin-Powder-Food-Additive-pd47849963.html
https://www.polifar.com/50-95-FDA-Approved-E235-Natamycin-Powder-Food-Additive-pd47849963.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8595390/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8595390/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. researchgate.net [researchgate.net]

9. foodsweeteners.com [foodsweeteners.com]

10. researchgate.net [researchgate.net]

11. echemi.com [echemi.com]

12. sigmaaldrich.com [sigmaaldrich.com]

13. fao.org [fao.org]

14. WO2004105491A1 - Stable aqueous solution of natamycin fungicide - Google Patents
[patents.google.com]

15. chihonbio.com [chihonbio.com]

16. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Best practices for handling and storing E235 Natamycin
powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15583110#best-practices-for-handling-and-storing-
e235-natamycin-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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